Cas no 146255-36-9 (Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide)

• Product Name: Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide
• CAS No: 146255-36-9
• MF: C₁₂H₁₅N₃O₃
• MW: 249.265802621841
• MDL: MFCD00243953
• CID: 143608
• PubChem ID: 5706827
• Update Time: 2025-07-15

Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide
• ethyl 3-amino-3-(2-benzoylhydrazinyl)prop-2-enoate
• AC1MC8YQ
• ACMC-1C6IO
• AG-D-90491
• CTK4C4881
• ethyl 3-amino-3-(2-benzoylhydrazino)acrylate
• ETHYL 3-AMINO-3-(2-BENZOYLHYDRAZINYL)ACRYLATE
• 4F-930
• ethyl (E)-3-amino-3-(2-benzoylhydrazinyl)prop-2-enoate
• (E)-ethyl 3-amino-3-(2-benzoylhydrazinyl)acrylate
• 146255-36-9
• ETHYL3-AMINO-3-(2-BENZOYLHYDRAZINYL)ACRYLATE
• AKOS005091300
• ETHYL (2E)-3-AMINO-3-(PHENYLFORMOHYDRAZIDO)PROP-2-ENOATE
• Benzoic acid, 2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide
• MFCD00243953
• DTXSID00377188
• AKOS030255624

• MDL： MFCD00243953
• Inchi： 1S/C12H15N3O3/c1-2-18-11(16)8-10(13)14-15-12(17)9-6-4-3-5-7-9/h3-8,14H,2,13H2,1H3,(H,15,17)/b10-8+
• InChI Key： SHKXNEUTLOOQKZ-CSKARUKUSA-N
• SMILES： O(C(/C=C(\N)/NNC(C1C=CC=CC=1)=O)=O)CC

Computed Properties

• Exact Mass: 249.11100
• Monoisotopic Mass: 249.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 93.4Ų

Experimental Properties

• Melting Point: 119-121°C
• PSA: 93.45000
• LogP: 1.76630

Additional information on Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide

Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide: A Comprehensive Overview

Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide, with the CAS number 146255-36-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This hydrazide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The compound's molecular structure, characterized by a benzoyl group linked to an amino-substituted allyl hydrazide moiety, positions it as a versatile intermediate in the synthesis of various pharmacologically active molecules.

The< strong>benzoyl moiety is a well-known pharmacophore in medicinal chemistry, often contributing to the binding affinity and specificity of drug molecules. In contrast, the< strong>allyl hydrazide component introduces reactivity that can be exploited in further chemical modifications. This combination makes< strong>Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide a valuable building block for the synthesis of more complex therapeutic agents.

In recent years, there has been a growing interest in the development of novel compounds that exhibit< strong>anti-inflammatory,< strong>antioxidant, and< strong>anticancer properties. The structural features of< strong>Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide suggest that it may interact with biological targets involved in these pathological processes. For instance, the hydrazide group can form coordinate bonds with metal ions, which is a common mechanism in many therapeutic agents.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in diseases such as cancer and inflammation. By modifying the< strong>allyl hydrazide moiety, researchers can generate derivatives with enhanced selectivity and potency against specific kinases. Preliminary studies have shown that certain analogs of this compound exhibit inhibitory activity against various kinases, making them promising candidates for further investigation.

The< strong>ethoxy-substituted oxo group in the molecule also contributes to its chemical diversity. This structural feature can influence both the electronic properties and the solubility profile of the compound, which are critical factors in drug design. Solubility is particularly important for oral bioavailability, and optimizing this property can significantly enhance the therapeutic efficacy of a drug.

The synthesis of< strong>Benzoic acid,2-(1-amino-3-ethoxy-3-oxo-1-propen-1-yl)hydrazide involves several key steps that highlight its complexity as a chemical entity. The reaction sequence typically begins with the formation of an intermediate containing an allylic alcohol, which is then converted into the desired hydrazide via nucleophilic addition followed by dehydration. This synthetic route underscores the compound's significance as a synthetic intermediate and demonstrates its versatility in pharmaceutical chemistry.

In addition to its potential applications in drug development, this compound has also been explored as a tool for biochemical research. Its ability to interact with biological targets makes it a useful probe for understanding cellular mechanisms and identifying new therapeutic strategies. For example, researchers have used derivatives of this compound to study the role of specific kinases in disease pathways, providing valuable insights into potential drug targets.

The< strong>CAS number 146255-36-9 serves as a unique identifier for this compound and facilitates its recognition in scientific literature and patent databases. This standardized nomenclature ensures that researchers worldwide can accurately reference and utilize this molecule in their studies. The CAS registry system is an essential tool for chemists and pharmacologists, enabling efficient communication and collaboration across different disciplines.

The field of medicinal chemistry continues to evolve rapidly, with new compounds being discovered and synthesized at an unprecedented pace. Compounds like< strong>Benzoic acid,2-(1-amino-3-ethoxy-3-oxyo propen 1 y l hy draz ide) represent just a small fraction of the vast array of molecules being explored for their therapeutic potential. Advances in computational chemistry and high-throughput screening techniques have further accelerated the discovery process, allowing researchers to identify promising candidates more quickly than ever before.

In conclusion,< strong>Benzoic acid,2-(1-amino 3 ethoxy 3 oxo 1 propen 1 y l hy draz ide), CAS number146255 36 9, is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in shaping the future of medicine.